Cas no 313518-75-1 (N-(4-bromophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(4-bromophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 313518-75-1
• MF: C₁₇H₁₂BrN₅
• MW: 366.214681625366
• CID: 6129718
• PubChem ID: 1359676
• Update Time: 2025-10-05

N-(4-bromophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-(4-bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(4-bromophenyl)-1-phenyl-
• AKOS005750816
• CHEMBL3237078
• AKOS005609825
• F0517-0166
• AB00668000-01
• HMS1649B19
• Oprea1_201538
• N-(4-bromophenyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• 313518-75-1

• Inchi： 1S/C17H12BrN5/c18-12-6-8-13(9-7-12)22-16-15-10-21-23(17(15)20-11-19-16)14-4-2-1-3-5-14/h1-11H,(H,19,20,22)
• InChI Key： FJRVNSJDVYARHW-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=C(Br)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 365.02761g/mol
• Monoisotopic Mass: 365.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 484.2±45.0 °C(Predicted)
• pka: 3.32±0.30(Predicted)

Additional information on N-(4-bromophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of N-(4-bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 313518-75-1)

N-(4-bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 313518-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolopyrimidine derivatives, which are known for their diverse biological activities. The presence of a bromophenyl group and a phenyl substituent in its structure makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

The compound's unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, contributes to its ability to interact with various biological targets. This has led to its exploration in signal transduction pathways, a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, compounds like N-(4-bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine are being screened virtually to identify their binding affinities and therapeutic potentials. Such approaches are revolutionizing the field, reducing time and costs associated with traditional drug development.

In addition to its pharmaceutical applications, CAS No. 313518-75-1 is also studied for its photophysical properties. The bromine atom in its structure can influence its electronic characteristics, making it a candidate for organic electronics and material science research. This dual applicability in both life sciences and material sciences underscores its versatility and importance in contemporary scientific investigations.

From a synthetic chemistry perspective, the preparation of N-(4-bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and cyclization techniques. These methods are widely discussed in academic circles, especially with the growing emphasis on green chemistry and sustainable synthesis. Researchers are actively exploring eco-friendly alternatives to traditional synthetic routes, which could enhance the compound's accessibility for further studies.

The compound's relevance extends to academic research and industrial R&D, where it serves as a building block for more complex molecules. Its structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize its efficacy and reduce off-target effects. Given the increasing demand for personalized medicine, understanding such relationships is critical for developing next-generation therapeutics.

In summary, N-(4-bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 313518-75-1) is a compound of high scientific interest due to its multifaceted applications. Whether in drug discovery, material science, or synthetic chemistry, it continues to inspire innovation and research. As the scientific community delves deeper into its properties and potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.